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Compound of Interest

Compound Name: 3,4-Dichloro-2,6-dinitrophenol

Cat. No.: B1296313 Get Quote

CAS Number: Not Assigned

Executive Summary
This document provides a comprehensive overview of the available technical information for

3,4-Dichloro-2,6-dinitrophenol. However, a thorough search of chemical databases and

scientific literature reveals that a specific CAS (Chemical Abstracts Service) number has not

been assigned to this compound, indicating it is not a commercially available or well-

characterized substance. Consequently, detailed experimental data, established protocols, and

defined biological pathways involving this specific molecule are not available in the public

domain.

This guide will instead focus on providing context from closely related and structurally similar

dinitrophenol and chloronitrophenol compounds. This comparative analysis aims to offer

researchers and drug development professionals a foundational understanding of the potential

properties and activities of 3,4-Dichloro-2,6-dinitrophenol based on the characteristics of its

chemical analogs.

Physicochemical Properties of Related Compounds
Quantitative data for structurally similar compounds are presented below to provide an

estimated profile for 3,4-Dichloro-2,6-dinitrophenol.
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Compound CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

4-Chloro-2,6-

dinitrophenol
88-87-9 C₆H₃ClN₂O₅ 218.55 110-114

2,6-Dichloro-4-

nitrophenol
618-80-4 C₆H₃Cl₂NO₃ 208.00 Not Available

2,4-Dinitrophenol 51-28-5 C₆H₄N₂O₅ 184.11 115.5

2,6-Dinitrophenol 573-56-8 C₆H₄N₂O₅ 184.11 147.2

3,4-Dinitrophenol 577-71-9 C₆H₄N₂O₅ 184.11 Not Available

Synthesis of Related Chlorinated Nitrophenols
While a specific protocol for 3,4-Dichloro-2,6-dinitrophenol is unavailable, the synthesis of

related compounds can inform potential synthetic routes.

General Synthesis of 4-Chloro-2,6-dinitrophenol
A common method for the synthesis of chlorinated dinitrophenols involves the nitration of a

chlorinated phenol precursor.

Experimental Protocol:

Starting Material: 4-Chlorophenol.

Nitration: A mixture of a nitrating agent, such as a combination of nitric acid and sulfuric acid,

is prepared.

Reaction: The 4-chlorophenol is slowly added to the nitrating mixture under controlled

temperature conditions, typically with cooling to prevent runaway reactions.

Work-up: After the reaction is complete, the mixture is poured onto ice, causing the product

to precipitate.
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Purification: The crude product is then collected by filtration, washed with water, and can be

further purified by recrystallization from a suitable solvent like ethanol.

Synthesis of 2,6-Dichloro-4-nitrophenol
A patented process describes the preparation of 2,6-dichloro-4-nitrophenol from 2,6-

dichlorophenol.[1]

Experimental Protocol:

Sulfonylation: 2,6-Dichlorophenol is reacted with sulfuric acid at a temperature between

100°C and 150°C to produce 3,5-dichloro-4-hydroxybenzenesulphonic acid.[1]

Nitration: The resulting mixture is then nitrated using nitric acid.[1]

Hydrolysis: The sulfonic acid group is subsequently removed by hydrolysis to yield 2,6-

dichloro-4-nitrophenol.[1]

Isolation: The product is isolated by filtration, washed, and dried.[1]

Biological Activity of Dinitrophenols
Dinitrophenols are a class of synthetic organic chemicals known for their biological effects,

primarily as uncouplers of oxidative phosphorylation.[2][3] This action disrupts the production of

ATP, the main energy currency of the cell.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
The primary mechanism of toxicity for dinitrophenols involves the disruption of the proton

gradient across the inner mitochondrial membrane.

Caption: Dinitrophenols act as proton ionophores, dissipating the proton gradient.

This uncoupling leads to an increase in metabolic rate and the production of heat as the energy

from the electron transport chain is dissipated instead of being used for ATP synthesis.[3]
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Potential Applications and Toxicology of Related
Compounds
The biological activity of dinitrophenols has led to their investigation and use in various fields,

alongside significant toxicological concerns.

Industrial Applications
Synthesis Intermediate: Dinitrophenols are used in the manufacturing of dyes, wood

preservatives, photographic developers, and explosives.[2][4]

Pesticides: Historically, some dinitrophenol derivatives were used as pesticides and

herbicides.[5]

Toxicology
Acute Toxicity: Exposure to dinitrophenols can cause a rapid increase in basal metabolic

rate, leading to hyperthermia, increased heart and respiratory rates, and in severe cases,

death.[2]

Weight Loss Agents: In the 1930s, 2,4-dinitrophenol was used as a weight-loss drug but was

banned due to severe adverse effects and fatalities.[2][3][4] It is still illicitly marketed for this

purpose.[2]

Isomer-Specific Toxicity: Different isomers of dinitrophenols exhibit varying degrees of

toxicity. For instance, 2,4-DNP and 2,6-DNP are considered to have comparable lethality.[2]

[3]

Conclusion
While a detailed technical guide for 3,4-Dichloro-2,6-dinitrophenol cannot be provided due to

the absence of a dedicated CAS number and associated experimental data, this document

offers a comprehensive analysis of structurally related compounds. The information on the

synthesis, physicochemical properties, and biological activities of other chlorinated nitrophenols

provides a valuable framework for researchers and scientists. It is anticipated that 3,4-
Dichloro-2,6-dinitrophenol would exhibit properties characteristic of dinitrophenols, notably

the uncoupling of oxidative phosphorylation. However, empirical validation through synthesis
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and rigorous experimental testing would be necessary to confirm its specific characteristics.

Researchers are advised to exercise caution and draw upon the knowledge of these related

compounds when planning any investigation into this novel molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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